Cas no 956184-29-5 (2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid)
2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-[5-AMINO-4-(3-THIENYL)-1H-PYRAZOL-1-YL]-4-PHENYL-1,3-THIAZOL-5-YL)ACETIC ACID
- 2-[2-(5-amino-4-thiophen-3-ylpyrazol-1-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid
- 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid
-
- MDL: MFCD03617377
2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A154900-25mg |
2-{2-[5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | 25mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A154900-50mg |
2-{2-[5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | 50mg |
$ 380.00 | 2022-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00914760-1g |
2-{2-[5-amino-4-(thiophen-3-yl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | 90% | 1g |
¥4193.0 | 2024-04-17 | |
| Ambeed | A917055-1g |
2-{2-[5-amino-4-(thiophen-3-yl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | 90% | 1g |
$611.0 | 2025-04-14 | |
| Key Organics Ltd | 4T-0834-1MG |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 4T-0834-5MG |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 4T-0834-10MG |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 4T-0834-0.5G |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 4T-0834-1G |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 4T-0834-5G |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid |
956184-29-5 | >90% | 5g |
£3080.00 | 2023-09-08 |
2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid
Introduction to 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid (CAS No. 956184-29-5) and Its Emerging Applications in Chemical Biology and Medicine
The compound 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid, identified by its CAS number 956184-29-5, represents a structurally complex molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique scaffold, featuring a combination of heterocyclic rings such as pyrazole, thiazole, and thiophene, along with functional groups like amino and phenyl substituents, positions it as a versatile candidate for further exploration in drug discovery and therapeutic development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such polyheterocyclic compounds with greater precision. The presence of multiple aromatic systems in the molecular structure of 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid suggests potential interactions with biological targets, including enzymes and receptors. This has prompted investigations into its possible role as an inhibitor or modulator in various disease pathways.
One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. Such multitarget engagement is increasingly recognized as a key strategy in modern drug design, as it can lead to more robust therapeutic effects with reduced side effects. The specific arrangement of heterocyclic rings and substituents in 2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl}-4-\*\*phenyl\*\*-1,3-\*\*thiazol\*\*-5-\*\*yl}acetic acid (CAS No. 956184\-29\-5) may contribute to its potential as a multitarget ligand.
In the context of current research, there is growing interest in exploring the antimicrobial properties of structurally diverse compounds. The heterocyclic core of 2-{2\-5\-Amino\-4\-(3\-thienyl)\-\*1H\-pyrazol\*\*-1\-yl\-\*4\-\*phenyl\*\*-1,3\-\*thiazol\*\*-5\-\*yl}acetic acid (CAS No. 956184\-29\-5) exhibits features that are commonly associated with antimicrobial activity. Preliminary studies have suggested that such compounds can disrupt bacterial cell membranes or interfere with essential metabolic pathways, making them promising candidates for developing novel antimicrobial agents.
The synthesis of 2-{2\-5\-Amino\-4\-(3\-thienyl)\-\*1H\-pyrazol\*\*-1\-yl\-\*4\-\*phenyl\*\*-1,3\-\*thiazol\*\*-5\-\*yl}acetic acid (CAS No. 956184\-29\-5) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have made it feasible to construct such intricate molecules more efficiently than ever before.
From a medicinal chemistry perspective, the pharmacokinetic properties of 2-{2\-5\-Amino\-4\-(3\-thienyl)\-\*1H\-pyrazol\*\*-1\-yl\-\*4\-\*phenyl\*\*-1,3\-\*thiazol\*\*-5\-\*yl}acetic acid (CAS No. 956184\-29\-5) are critical factors that need to be evaluated. Studies have begun to investigate its solubility, stability, and metabolic pathways to assess its potential for further development into a drug candidate. These pharmacokinetic assessments are essential for understanding how the compound behaves within the body and for optimizing its therapeutic potential.
The interdisciplinary nature of modern chemical biology research underscores the importance of collaboration between chemists, biologists, and pharmacologists. The study of 2-{2{-}5{-}Amino{-}4{-}(3{-}thienyl){}-1H{-}pyrazol{-}1{-}yl{-}4{-}phenyl{-}1{},{}-3{}-{ }thiazol{}-{ }5{-}yla cetic acid (CAS No. 956184{ }29{ }{ }{ }{ }{ }{ }{ }{ }{ }) exemplifies this synergy. By combining experimental data with computational predictions, researchers can gain deeper insights into the mechanisms of action of such compounds, paving the way for new therapeutic strategies.
In conclusion, the compound 2-{2{-}5{-}Amino{-}-}\*( { \* ) { \* ) { \* ) { \* ) { \* ) { \* ) { \* ) { \* ) { \* ) thieny l {-}-}\*( { \* ) { \* ) -}\*( { pyraz ol {-}-}\*( { -}\*( { -}\*( { -}\* . It has garnered significant attention due to its structural complexity and potential biological activities. . The ongoing research on this compound highlights the dynamic interplay between synthetic chemistry, medicinal chemistry, and biochemistry. . As our understanding advances, it is anticipated that compounds like this will play a pivotal role in the development of novel therapeutic agents.
956184-29-5 (2-{2-5-Amino-4-(3-thienyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)